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Crop

Target Pests

Recommended
Application (73%
EC)

Key Efficacy
Notes

Safety &
Resistance Notes

Citrus [1] [2]

Apple [1]

Tea [1] [2]

Citrus rust
mites, spider
mites, six-point
leaf-eating
mites [1]

Panonychus
ulmi, hawthorn
spider mites [1]

Tea tarsus
mites, tea
orange gall
mites, tea gall
mites [1]

1500-2000x dilution
(pre-flower); 3000-
3500x (post-flower);
2500-3000x (Jun-
Sep) [1]

1500-2000x dilution
[1]

30-40ml mixed with
50-75kg water per
mu [1]

Good control
effect; efficacy is
temperature-
dependent [1].

Good control
effect [1].

Data supports
setting
Maximum
Residue Limits
(MRLSs) [2].

Mites show no
resistance after
30+ years of use;
risk of phytotoxicity
to young fruits at
high temps [1].

Information not
specified in
sources.

Relatively safe for
natural enemies;
established MRLs
for consumer
safety [1] [2].
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Crop

Cotton [1]

Vegetables
(Solanaceous,
Beans, Melons)

(1]

Target Pests

Spider mites [1]

Spider mite
nymphs and
larvae [1]

Recommended
Application (73%
EC)

30-45ml mixed with
60-75kg water per
mu [1]

23-40ml mixed with
75-100kg water per
mu; >2300x dilution
for seedlings [1]

Key Efficacy
Notes

Good control
effect [1].

Safety &
Resistance Notes

Information not
specified in
sources.

Effective in early  Seedlings (<25cm

infestation
stages [1].

height) require
higher dilution to
avoid damage [1].

Mechanism of Action and Experimental Insights

To help design your own evaluation protocols, here is a summary of propargite's known mechanism and

relevant experimental data.

Mechanism of Action

Propargite is a non-systemic organosulfur acaricide with contact and stomach poison action [1]. It acts as

an enzyme inhibitor that disrupts the normal respiratory metabolism of mites, leading to their death.

Mites typically stop feeding and reduce egg-laying shortly after exposure, with mortality occurring within 48

to 96 hours [1].

The following diagram illustrates its pathway of action and key characteristics:
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G‘ropargite ApplicatiorD
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Inhibits Respiratory
Metabolism Enzymes

Observable Effects

Mites Stop Feeding

Mortality within
48-96 hours

[Reduced Egg Laying)

Click to download full resolution via product page

Comparison with Alternative Acaricides

The table below positions propargite against some other common acaricides, based on available data.

Acaricide Mode of Action Key Strengths Key Limitations
Propargite [1]  Contact/Stomach poison, Broad-spectrum, low Non-systemic, poor
respiratory metabolism resistance development ovicidal activity, efficacy
inhibitor after decades of use, drops <20°C, potential
cost-effective [1]. phytotoxicity [1].
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Acaricide

Profenofos [1]

Spirodiclofen

[1]

Diafenthiuron

[1]

Mode of Action

Organophosphate,
acetylcholinesterase
inhibitor

Lipid biosynthesis
inhibitor, tetronic acid
derivative

Mitochondrial respiration
inhibitor

Need Custom Synthesis?

Key Strengths

Fast-acting [1].

Effective against eggs,
larvae, and nymphs [1].

Effective against larvae,
nymphs, and adults;
good quick-acting
properties [1].

Email: info@smolecule.com or Request Quote Online.
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Key Limitations

Long residual period (up to
6 months), high risk of
residue exceedance,
phytotoxicity risk on citrus
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Ineffective against adult
mites [1].

Limited ovicidal activity [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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